![molecular formula C15H13NO2S2 B2796155 N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide CAS No. 2379996-28-6](/img/structure/B2796155.png)
N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide, commonly known as FTAA, is a small molecular probe that has gained significant attention in the field of biological research. FTAA is a fluorescent molecule that binds to amyloid fibrils, which are protein aggregates that are associated with various neurodegenerative diseases.
Mechanism of Action
FTAA binds to amyloid fibrils through hydrophobic interactions and hydrogen bonding. The molecule has a flat and rigid structure that allows it to bind to the β-sheet structure of amyloid fibrils. The fluorescence of FTAA increases upon binding to amyloid fibrils, which allows for the detection and monitoring of amyloid fibril formation.
Biochemical and Physiological Effects:
FTAA has no known biochemical or physiological effects on living organisms. It is a non-toxic molecule that has been used in various in vitro and in vivo studies without any adverse effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FTAA in lab experiments is its ability to detect and monitor amyloid fibril formation in real-time. It is a non-invasive and non-destructive method that can be used to study the kinetics of amyloid fibril formation. However, one of the limitations of using FTAA is that it cannot distinguish between different types of amyloid fibrils. It also has limited use in vivo due to its low bioavailability and poor penetration of the blood-brain barrier.
Future Directions
There are several future directions for the use of FTAA in scientific research. One potential direction is the development of new therapies for neurodegenerative diseases based on the detection and monitoring of amyloid fibril formation. Another direction is the development of new imaging techniques that can improve the sensitivity and specificity of FTAA for the detection of amyloid fibrils. Additionally, FTAA could be used in combination with other imaging techniques to provide a more comprehensive understanding of amyloid fibril formation in different neurodegenerative diseases.
Synthesis Methods
FTAA can be synthesized using a multi-step process that involves the reaction of various reagents. The synthesis process starts with the reaction of 2-thiophenecarboxaldehyde with furan-2-boronic acid, which leads to the formation of 4-(furan-2-yl)thiophene-2-carboxaldehyde. This intermediate is then reacted with thiophen-2-ylmethanamine to form N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide, which is the final product.
Scientific Research Applications
FTAA has been widely used in scientific research to study amyloid fibrils in various neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease. It has been used to detect and monitor the formation of amyloid fibrils in vitro and in vivo. FTAA has also been used to distinguish between different types of amyloid fibrils, which can aid in the development of new therapies for neurodegenerative diseases.
properties
IUPAC Name |
N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2S2/c17-15(6-11-3-5-19-9-11)16-8-13-7-12(10-20-13)14-2-1-4-18-14/h1-5,7,9-10H,6,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJZUZNJGHUVGMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CSC(=C2)CNC(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[4-(furan-2-yl)thiophen-2-yl]methyl}-2-(thiophen-3-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.